Cas no 1213863-26-3 ((S)-1-(2-ethyl-phenyl)-2,2,2-trifluoro-ethylamine)

• Product Name: (S)-1-(2-ethyl-phenyl)-2,2,2-trifluoro-ethylamine
• CAS No: 1213863-26-3
• MF: C₁₀H₁₂F₃N
• MW: 203.204193115234
• CID: 2184748
• PubChem ID: 56971877
• Update Time: 2023-08-30

(S)-1-(2-ethyl-phenyl)-2,2,2-trifluoro-ethylamine Chemical and Physical Properties

Names and Identifiers

• (S)-1-(2-ethyl-phenyl)-2,2,2-trifluoro-ethylamine
• (1S)-1-(2-ethylphenyl)-2,2,2-trifluoroethanamine
• AKOS015924751
• BHNITXWLSREPOR-VIFPVBQESA-N
• 1213863-26-3
• (S)-1-(2-Ethylphenyl)-2,2,2-trifluoroethan-1-amine
• (1S)-1-(2-ethylphenyl)-2,2,2-trifluoroethan-1-amine

• Inchi： 1S/C10H12F3N/c1-2-7-5-3-4-6-8(7)9(14)10(11,12)13/h3-6,9H,2,14H2,1H3/t9-/m0/s1
• InChI Key： BHNITXWLSREPOR-VIFPVBQESA-N
• SMILES： FC([C@H](C1C=CC=CC=1CC)N)(F)F

Computed Properties

• Exact Mass: 203.09218387g/mol
• Monoisotopic Mass: 203.09218387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų